Cas no 816449-72-6 (Methyl 4-(hydroxymethyl)thiophene-2-carboxylate)

Methyl 4-(hydroxymethyl)thiophene-2-carboxylate structure
816449-72-6 structure
Product Name:Methyl 4-(hydroxymethyl)thiophene-2-carboxylate
CAS No:816449-72-6
MF:C7H8O3S
MW:172.201621055603
MDL:MFCD23135712
CID:1038618
PubChem ID:58938167
Update Time:2025-10-28

Methyl 4-(hydroxymethyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-(hydroxymethyl)thiophene-2-carboxylate
    • DTXSID80730656
    • DIWUSXANPCXFSZ-UHFFFAOYSA-N
    • 816449-72-6
    • CS-0250844
    • Methyl4-(hydroxymethyl)thiophene-2-carboxylate
    • EN300-5242979
    • SCHEMBL1401548
    • DB-297994
    • MDL： MFCD23135712
    • Inchi： 1S/C7H8O3S/c1-10-7(9)6-2-5(3-8)4-11-6/h2,4,8H,3H2,1H3
    • InChI Key： DIWUSXANPCXFSZ-UHFFFAOYSA-N
    • SMILES： S1C=C(CO)C=C1C(=O)OC

Computed Properties

  • Exact Mass: 172.01900
  • Monoisotopic Mass: 172.01941529g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 74.8Ų

Experimental Properties

  • PSA: 74.77000
  • LogP: 1.02700

Methyl 4-(hydroxymethyl)thiophene-2-carboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Methyl 4-(hydroxymethyl)thiophene-2-carboxylate Production Method

Methyl 4-(hydroxymethyl)thiophene-2-carboxylate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:816449-72-6)Methyl 4-(hydroxymethyl)thiophene-2-carboxylate
Order Number:A864517
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:46
Price ($):1163.0
Email:sales@amadischem.com

Methyl 4-(hydroxymethyl)thiophene-2-carboxylate Related Literature

816449-72-6 (Methyl 4-(hydroxymethyl)thiophene-2-carboxylate) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:816449-72-6)Methyl 4-(hydroxymethyl)thiophene-2-carboxylate
A864517
Purity:99%
Quantity:1g
Price ($):1163.0
Email